![molecular formula C14H17NOS2 B3826890 3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate](/img/structure/B3826890.png)
3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate
Overview
Description
3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate (OPDA) is a synthetic compound that belongs to the class of dithiocarbamates. It has been extensively studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and toxicology.
Mechanism of Action
The mechanism of action of 3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate is not fully understood, but it is believed to involve the modulation of cellular signaling pathways. This compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of various genes involved in inflammation and immune response. This compound also modulates the activity of mitogen-activated protein kinases (MAPKs), which are involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inducing the expression of pro-apoptotic genes. This compound also inhibits the proliferation and migration of cancer cells by modulating the activity of various signaling pathways. In addition, this compound has been reported to exhibit anti-inflammatory and antioxidant properties by reducing the production of pro-inflammatory cytokines and reactive oxygen species.
Advantages and Limitations for Lab Experiments
3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate is a versatile compound that can be used in various scientific research fields. It is relatively easy to synthesize and has a high purity and stability. However, this compound has some limitations for lab experiments, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations. Therefore, the optimal concentration and solvent for each experiment should be carefully selected to ensure the accuracy and reproducibility of the results.
Future Directions
3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate has great potential for further scientific research and development. Some of the future directions for this compound include:
1. Investigation of the molecular mechanisms underlying the biological activities of this compound.
2. Development of new synthetic methods to improve the yield and purity of this compound.
3. Evaluation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
4. Identification of new therapeutic applications for this compound in the treatment of various diseases.
5. Assessment of the potential toxicity and safety of this compound in preclinical and clinical studies.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its diverse biological activities. It has potential applications in various scientific research fields, including biochemistry, pharmacology, and toxicology. This compound exhibits anticancer, antifungal, anti-inflammatory, and antioxidant properties, and its mechanism of action involves the modulation of cellular signaling pathways. Although this compound has some limitations for lab experiments, it has great potential for further scientific research and development.
Scientific Research Applications
3-oxo-3-phenyl-1-propen-1-yl diethyldithiocarbamate has been widely used in scientific research due to its diverse biological activities. It has been reported to exhibit anticancer, antifungal, anti-inflammatory, and antioxidant properties. This compound has also been shown to inhibit the activity of metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. This property makes this compound a potential candidate for the treatment of various diseases, including cancer, arthritis, and cardiovascular diseases.
properties
IUPAC Name |
[(E)-3-oxo-3-phenylprop-1-enyl] N,N-diethylcarbamodithioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NOS2/c1-3-15(4-2)14(17)18-11-10-13(16)12-8-6-5-7-9-12/h5-11H,3-4H2,1-2H3/b11-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPTULWADMXKCHO-ZHACJKMWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=S)SC=CC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C(=S)S/C=C/C(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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